![molecular formula C7H11NO B1428901 N-(prop-2-yn-1-yl)oxolan-3-amine CAS No. 1340104-09-7](/img/structure/B1428901.png)
N-(prop-2-yn-1-yl)oxolan-3-amine
Overview
Description
N-(prop-2-yn-1-yl)oxolan-3-amine, also known as PROXYL, is a stable nitroxide radical that has gained significant attention in scientific research due to its unique properties. PROXYL has been used in various fields of research, including biochemistry, biophysics, and medicine.
Scientific Research Applications
Synthesis of Imidazo[1,2-a]pyridines
This compound is used in the Sandmeyer reaction of differently C-2 substituted N-(prop-2-yn-1-ylamino)pyridines, which is an efficient method for the stereospecific synthesis of (E)-exo-halomethylene bicyclic pyridones bearing the imidazo[1,2-a]pyridine heterocyclic ring system .
Antimicrobial Activities
N-(prop-2-yn-1-yl)oxolan-3-amine derivatives have been tested for their antifungal activity against strains such as Candida albicans and Rhizopus oryzae, showing potential in antimicrobial applications .
Depression Phenotypes in Animal Studies
Derivatives of this compound have been used in animal studies to replicate and assess multiple depression phenotypes, contributing to our understanding of this condition .
Visible-light-induced Oxidative Formylation
This compound has been utilized in visible-light-induced oxidative formylation of N-alkyl-N-(prop-2-yn-1-yl)anilines with molecular oxygen, which is a method that affords corresponding formamides under mild conditions without an external photosensitizer .
properties
IUPAC Name |
N-prop-2-ynyloxolan-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO/c1-2-4-8-7-3-5-9-6-7/h1,7-8H,3-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAXXPESMLYYBCM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCNC1CCOC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(prop-2-yn-1-yl)oxolan-3-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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